Cas no 1805131-91-2 (2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile
• CAS No: 1805131-91-2
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916540
• Update Time: 2025-06-08

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-6(10)5-3-4(1-2-11)7(12)13-8(5)14/h3,6H,1H2,(H3,12,13,14)
• InChI Key： DSJZZHMVHZXKTF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(CC#N)C=1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

Comprehensive Overview of 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805131-91-2)

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805131-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by the presence of amino, hydroxyl, and difluoromethyl functional groups. Its molecular formula and intricate structure make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its utility in designing novel antibiotics and fungicides, aligning with global trends like green chemistry and precision farming. The compound's difluoromethyl group enhances its metabolic stability, a feature highly sought after in medicinal chemistry to improve drug half-life.

From a synthetic chemistry perspective, CAS No. 1805131-91-2 exemplifies the strategic incorporation of fluorine atoms into heterocyclic scaffolds—a technique widely discussed in journals like Journal of Fluorine Chemistry. Fluorinated pyridines, such as this compound, often exhibit improved bioavailability and target selectivity compared to their non-fluorinated counterparts. This aligns with frequent search queries like "fluorine in drug design" or "advantages of fluorinated agrochemicals", reflecting industry demand for educational content on halogenated compounds.

Analytical characterization of 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity—critical parameters for researchers who frequently search for "HPLC methods for pyridine derivatives" or "NMR shifts of fluorinated heterocycles". The hydroxyl group at position 6 enables hydrogen bonding interactions, while the nitrile moiety offers versatile reactivity for further derivatization.

In material science applications, this compound's thermal stability (often analyzed via DSC/TGA) makes it interesting for developing specialty polymers. The pyridine core contributes to electron-deficient properties relevant to organic electronic devices—a hot topic searched as "nitrogen heterocycles in OLED materials". However, most current research focuses on its biological activity, with patent literature suggesting utility in kinase inhibition pathways important for cancer therapeutics.

Environmental considerations surrounding CAS No. 1805131-91-2 are increasingly relevant, as evidenced by search trends like "biodegradability of fluorinated pyridines". While the compound itself isn't classified as hazardous, proper handling protocols are recommended due to the nitrile group. Its environmental fate is being studied in context with emerging regulations on fluorinated organic compounds, particularly in the EU's chemical sustainability framework.

The commercial availability of 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile through specialty chemical suppliers has expanded in recent years, with purity grades ranging from 95% to 98%. This availability supports its growing adoption in high-throughput screening libraries—a key resource for pharmaceutical companies addressing urgent needs like antiviral drug development (a persistently trending search phrase post-pandemic).

Future research directions for this compound likely involve structure-activity relationship (SAR) studies to optimize its pharmacological profile. The scientific community shows particular interest in how the difluoromethyl moiety influences binding affinity—a subject often queried as "CF2H bioisosteres in medicinal chemistry". Additionally, computational chemistry approaches (e.g., molecular docking) are being applied to predict its interactions with biological targets.

For synthetic chemists working with 1805131-91-2, reaction optimization remains an active area of investigation. Common search terms like "protecting groups for aminohydroxypyridines" reflect practical challenges in handling this multifunctional compound. Recent advances in flow chemistry and microwave-assisted synthesis may offer solutions for improving yield and scalability of derivatives.

In conclusion, 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications span from life sciences to advanced materials, with each functional group contributing distinct advantages. As research continues to uncover new utilities for this compound, it will undoubtedly remain a subject of both academic interest and industrial relevance in the coming years.